![molecular formula C2H3N7 B1384446 3-azido-1H-1,2,4-triazol-5-amine CAS No. 224033-01-6](/img/structure/B1384446.png)
3-azido-1H-1,2,4-triazol-5-amine
Overview
Description
3-azido-1H-1,2,4-triazol-5-amine, also known as 3-azidotriazol-5-amine or ATA, is a versatile molecule that has been studied extensively in recent years due to its unique structure and potential applications in various fields. ATA is a nitrogen-containing heterocyclic compound with a 5-membered ring structure and an azido group at the 3-position. It has been used as a building block for various organic synthesis reactions and has been studied for its potential use in medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
Energetic Material Synthesis
3-Azido-1H-1,2,4-triazol-5-amine has been synthesized for potential applications in energetic materials. Its derivatives exhibit high positive heats of formation and have been investigated for their potential in nitrogen-rich gas generators. Studies have explored the physicochemical properties of these compounds, revealing their suitability in this domain (Srinivas, Ghule, & Muralidharan, 2014).
Synthesis of Nitrogen-Rich Salts
Research on this compound includes the preparation of energetic nitrogen-rich salts. These compounds have been characterized through various spectroscopic techniques and exhibit significant detonation performances, highlighting their potential in high-energy applications (Wang, Parrish, & Shreeve, 2011).
Isomerization Studies
Investigations into isomerization processes involving azido triazoles have been conducted. These studies used density functional theory methods to understand the 1H/2H and azide/tetrazole (AZ/TZ) isomerizations, providing insights into the stability and aromaticity of azido triazoles (Yang, Gong, & Wang, 2015).
Novel Compound Synthesis
Research has been conducted on the design and synthesis of novel compounds using this compound. These studies involve the synthesis of imidazoles and other heterocycles, contributing to advancements in organic and medicinal chemistry (Beliaev et al., 2018).
Photophysical Properties
The photophysical properties of compounds derived from this compound have been explored. These include studies on fluorescence and aggregation-induced emission (AIE) properties, indicating potential applications in optical materials (Guo et al., 2021).
Dye and Colorant Synthesis
This compound has been used in the synthesis of azo compounds, which are important in the dye and colorant industry. This research includes the study of their structural characterization and the effects of different solvents on their absorption spectra, contributing to advancements in the dye industry (Irmuminova, Sezgin, & Tilki, 2020).
Mechanism of Action
Target of Action
It’s known that 1h-1,2,4-triazol-3-amine, a related compound, is used as a starting material for synthesizing compounds such as antifungal agents, anticancer drugs, and enzymes related to cardiovascular diseases .
Mode of Action
It’s known that the reaction occurs by the formation of a c-n bond between the nitrogen of the amino group and the carbonyl carbon, and the simultaneous proton transfer from nitrogen n1 to oxygen of the c=o bond .
Biochemical Pathways
It’s known that the compound is involved in the synthesis of nitrogen-rich salts, which are used in gas generators .
Result of Action
It’s known that the compound is used in the synthesis of nitrogen-rich salts, which have high positive heats of formation due to the high energy contribution from the molecular backbone of the corresponding compounds .
Action Environment
It’s known that the compound and its salts exhibit promising detonation performances, with pressures ranging from 253 to 393 GPa and velocities from 8159 to 9409 ms^-1 . The impact sensitivities of the compound and its salts were also determined by hammer tests and ranged from 2.5 J (very sensitive) to >40 J (insensitive) .
properties
IUPAC Name |
5-azido-1H-1,2,4-triazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N7/c3-1-5-2(7-6-1)8-9-4/h(H3,3,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVQJGJOWBMJPNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=N1)N=[N+]=[N-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-azido-1H-1,2,4-triazol-5-amine a promising candidate for nitrogen-rich gas generators?
A1: The study [] highlights several key properties of this compound that make it attractive for energetic applications:
- High Heat of Formation: This compound possesses a high positive heat of formation, primarily attributed to the energetic contributions of its molecular structure, including the azole ring, amino group, and azido group []. This inherent energy storage capacity is crucial for gas generation applications.
- Formation of Energetic Salts: The research demonstrates the successful synthesis of various energetic salts of this compound by pairing it with different cationic moieties []. This salt formation capability allows for tailoring its properties for specific applications.
- Calculated Performance Parameters: The study calculates key performance parameters like detonation velocity and pressure, indicating the compound's potential as an energetic material [].
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